Cas no 29869-78-1 (Benzenepropanamine, N,a-dimethyl-g-phenyl-)

Benzenepropanamine, N,a-dimethyl-g-phenyl- structure
29869-78-1 structure
Product Name:Benzenepropanamine, N,a-dimethyl-g-phenyl-
CAS No:29869-78-1
MF:C17H21N
MW:239.35534453392
CID:278666
PubChem ID:122534
Update Time:2025-04-19

Benzenepropanamine, N,a-dimethyl-g-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine, N,a-dimethyl-g-phenyl-
    • N-methyl-4,4-diphenylbutan-2-amine
    • N,1-Dimethyl-3,3-diphenylpropylamine
    • 1,N-dimethyl-3,3-diphenylpropylamine
    • EINECS 249-908-0
    • NS00051172
    • l,N-dimethyl-3,3-diphenylpropylamine
    • 29869-78-1
    • DTXSID10952329
    • BYWYKUFIAOQZIV-UHFFFAOYSA-N
    • SCHEMBL7281996
    • Inchi: 1S/C17H21N/c1-14(18-2)13-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14,17-18H,13H2,1-2H3
    • InChI Key: BYWYKUFIAOQZIV-UHFFFAOYSA-N
    • SMILES: N(C)C(C)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.16753
  • Monoisotopic Mass: 239.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.977
  • Boiling Point: 356.8°Cat760mmHg
  • Flash Point: 164.1°C
  • Refractive Index: 1.547
  • PSA: 12.03
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